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Compound of Interest

Compound Name: 1-Hydroxyguanidine sulfate

CAS No.: 129656-40-2

Cat. No.: B15565091

Get Quote

For researchers, scientists, and drug development professionals, this document provides an in-

depth guide to the synthesis of 1-Hydroxyguanidine Sulfate, a compound of interest for its

potential therapeutic applications. This guide outlines the prevailing synthesis methodology,

experimental protocols, and relevant chemical data, offering a comprehensive resource for

laboratory preparation of this compound for research purposes.

Introduction
1-Hydroxyguanidine and its salts, including the sulfate form, have garnered attention in the

scientific community for their biological activities. Notably, 1-Hydroxyguanidine has been

investigated for its potential as an antitumor and antiviral agent.[1][2] The synthesis of high-

purity 1-Hydroxyguanidine sulfate is therefore a critical step for researchers investigating its

mechanism of action and potential therapeutic applications. This guide focuses on a common

and accessible synthetic route from readily available starting materials.

Synthetic Pathway
The most frequently cited method for the synthesis of 1-Hydroxyguanidine involves the reaction

of a hydroxylamine salt with a cyanamide source. A common approach utilizes the reaction of
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hydroxylamine hydrochloride with calcium cyanamide, followed by conversion to the sulfate

salt.
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Caption: Reaction scheme for the synthesis of 1-Hydroxyguanidine Sulfate.

Experimental Protocol
This section details a laboratory-scale procedure for the synthesis of 1-Hydroxyguanidine
sulfate.

3.1. Materials and Reagents

Reagent Formula
Molar Mass ( g/mol
)

Purity

Hydroxylamine

Hydrochloride
NH₂OH·HCl 69.49 ≥98%

Calcium Cyanamide CaCN₂ 80.10 Technical

Sulfuric Acid

(concentrated)
H₂SO₄ 98.08 95-98%

Deionized Water H₂O 18.02 -

Ethanol C₂H₅OH 46.07 95%

Activated Carbon C 12.01 -
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3.2. Procedure

Preparation of Hydroxylamine Solution: In a three-necked round-bottom flask equipped with

a mechanical stirrer and a thermometer, dissolve hydroxylamine hydrochloride in deionized

water.

Reaction with Calcium Cyanamide: To the stirred hydroxylamine solution, slowly add

powdered calcium cyanamide in portions. The reaction is exothermic, and the temperature

should be maintained below a designated point by external cooling (e.g., an ice bath).

Reaction Monitoring and Work-up: After the addition is complete, continue stirring the

reaction mixture at room temperature for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC). Upon completion, filter the reaction mixture

to remove insoluble byproducts (primarily calcium salts).

Conversion to Sulfate Salt: Cool the filtrate in an ice bath and slowly add concentrated

sulfuric acid dropwise with continuous stirring until the solution reaches a specific acidic pH.

Crystallization and Purification: The crude 1-Hydroxyguanidine sulfate will precipitate from

the solution. The precipitate is then collected by filtration, washed with cold ethanol, and

dried under vacuum. For further purification, the crude product can be recrystallized from a

suitable solvent system, such as aqueous ethanol. Decolorization with activated carbon may

be employed if colored impurities are present.
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Caption: General experimental workflow for the synthesis of 1-Hydroxyguanidine Sulfate.
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Characterization and Data
The synthesized 1-Hydroxyguanidine sulfate should be characterized to confirm its identity

and purity.

4.1. Physical and Chemical Properties

Property Value

Molecular Formula (CH₅N₃O)₂·H₂SO₄

Molecular Weight 248.23 g/mol

Appearance White crystalline solid

CAS Number 6345-29-5

Data sourced from PubChem CID 80667.[3]

4.2. Spectroscopic Data

While specific spectra are dependent on the instrumentation and conditions used, typical

characterization would involve:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy to

confirm the chemical structure.

Infrared (IR) Spectroscopy: To identify characteristic functional groups such as N-H, O-H,

C=N, and SO₄²⁻ vibrations.

Mass Spectrometry (MS): To determine the molecular weight of the 1-hydroxyguanidinium

cation.

Safety Considerations
Hydroxylamine and its salts are potentially explosive and should be handled with care. Avoid

heating dry hydroxylamine salts.

Calcium cyanamide is an irritant. Avoid inhalation of dust and contact with skin and eyes.
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Concentrated sulfuric acid is highly corrosive. Handle with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.

All manipulations should be performed in a well-ventilated fume hood.

Conclusion
The synthesis of 1-Hydroxyguanidine sulfate via the reaction of hydroxylamine hydrochloride

and calcium cyanamide is a feasible method for laboratory-scale production for research

purposes. Careful control of reaction conditions and adherence to safety protocols are

essential for a successful and safe synthesis. The resulting compound can then be utilized in

further studies to explore its biological activities and potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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